Cas no 2000129-14-4 (1-(3-methylbutan-2-yl)azetidin-2-ylmethanamine)

• Product Name: 1-(3-methylbutan-2-yl)azetidin-2-ylmethanamine
• CAS No: 2000129-14-4
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 5750764
• PubChem ID: 165847512
• Update Time: 2025-05-23

1-(3-methylbutan-2-yl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1282412
• [1-(3-methylbutan-2-yl)azetidin-2-yl]methanamine
• 2000129-14-4
• 1-(3-methylbutan-2-yl)azetidin-2-ylmethanamine

• Inchi： 1S/C9H20N2/c1-7(2)8(3)11-5-4-9(11)6-10/h7-9H,4-6,10H2,1-3H3
• InChI Key： AJYRNHWVKZDVGJ-UHFFFAOYSA-N
• SMILES： N1(C(C)C(C)C)CCC1CN

Computed Properties

• Exact Mass: 156.162648646g/mol
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(3-methylbutan-2-yl)azetidin-2-ylmethanamine

Compound CAS No 2000129-14-4: 1-(3-Methylbutan-2-yl)azetidin-2-ylmethanamine

The compound with CAS No 2000129-14-4, known as 1-(3-methylbutan-2-yl)azetidin-2-ylmethanamine, is a specialized organic compound that has garnered attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which includes an azetidine ring—a four-membered cyclic amine—and a substituted methyl group attached to the nitrogen atom. The presence of the 3-methylbutan-2-yl group introduces additional complexity to the molecule, making it a subject of interest for researchers exploring novel chemical entities.

Recent studies have highlighted the potential of azetidine-containing compounds in drug discovery. The compact structure of azetidine rings often leads to favorable pharmacokinetic properties, such as improved bioavailability and stability. In the case of 1-(3-methylbutan-2-yl)azetidin-2-ylmethanamine, the steric effects introduced by the 3-methylbutan-2-yl group may enhance its ability to interact with specific biological targets, making it a promising candidate for further investigation in therapeutic applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the azetidine ring. One common approach is through the cyclization of a diamine derivative, followed by functionalization to introduce the desired substituents. The introduction of the 3-methylbutan-2-yl group is often achieved via alkylation or acylation reactions, depending on the specific conditions and reagents used. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the standards required for biological testing.

From a structural perspective, 1-(3-methylbutan-2-yl)azetidin-2-ylmethanamine exhibits a rigid framework due to the azetidine ring's inherent strain. This rigidity can be advantageous in medicinal chemistry, as it may enhance selectivity when interacting with protein targets. The methylamine group attached to the nitrogen atom further contributes to the compound's functional versatility, potentially enabling interactions with both hydrophobic and polar regions of biological molecules.

In terms of applications, this compound has been explored in various contexts. For instance, it has been studied as a potential lead molecule in anti-inflammatory drug development. Preclinical studies suggest that it may modulate key inflammatory pathways, offering a novel approach to managing chronic inflammatory conditions. Additionally, its structural features make it a valuable tool in chemical biology for studying enzyme mechanisms and receptor interactions.

The development of efficient synthetic routes for 1-(3-methylbutan-2-yllazetidin-) compounds has been an active area of research. Green chemistry principles have also been applied to minimize waste and improve sustainability in their production. For example, catalytic methods using transition metals or enzymes have been employed to facilitate key steps in their synthesis.

Furthermore, computational modeling techniques have played a pivotal role in understanding the properties of this compound. Molecular docking studies have provided insights into its potential binding modes with target proteins, guiding experimental efforts toward optimizing its pharmacological profile. Such interdisciplinary approaches underscore the importance of integrating experimental and computational methods in modern drug discovery.

In conclusion, CAS No 2000129_14_4, or 1-(3-methylbutan_2_yl)azetidin_ _ _ _ _ _ _ _ _ _ _, represents a significant advancement in organic chemistry and medicinal research. Its unique structure and promising biological properties position it as a valuable asset in developing innovative therapeutic agents. As research continues to uncover its full potential, this compound stands at the forefront of scientific exploration in drug discovery and chemical synthesis.